Cas no 53668-58-9 (Cyclobutanol, 1-(2-phenylethyl)-)

• Product Name: Cyclobutanol, 1-(2-phenylethyl)-
• CAS No: 53668-58-9
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 1587637
• Update Time: 2024-09-13

Cyclobutanol, 1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-(2-phenylethyl)-

• Inchi： 1S/C12H16O/c13-12(8-4-9-12)10-7-11-5-2-1-3-6-11/h1-3,5-6,13H,4,7-10H2
• InChI Key： WTDAISLPVQUBCK-UHFFFAOYSA-N
• SMILES： C1(CCC2=CC=CC=C2)(O)CCC1

Computed Properties

• Exact Mass: 176.12018

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 280.4±9.0 °C(Predicted)
• PSA: 20.23
• pka: 15.17±0.20(Predicted)